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Compound Name: Beryllium oxalate

Cat. No.: B12645192 Get Quote

A Comparative Analysis of Group 2 Metal Oxalate Properties

This guide provides a detailed comparative study of the key physicochemical properties of

Group 2 alkaline earth metal oxalates. The information is intended for researchers, scientists,

and professionals in drug development who utilize these compounds in synthesis, material

science, and analytical chemistry. The guide covers solubility, thermal decomposition

characteristics, and crystal structures, supported by experimental data and detailed

methodologies.

Comparative Data of Group 2 Metal Oxalates
The properties of Group 2 metal oxalates exhibit clear trends related to the increasing ionic

radius of the metal cation down the group. These trends are summarized below.
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Property
Beryllium
Oxalate
(BeC₂O₄)

Magnesium
Oxalate
(MgC₂O₄)

Calcium
Oxalate
(CaC₂O₄)

Strontium
Oxalate
(SrC₂O₄)

Barium
Oxalate
(BaC₂O₄)

Formula of

Hydrate
BeC₂O₄·H₂O

MgC₂O₄·2H₂

O
CaC₂O₄·H₂O SrC₂O₄·H₂O

BaC₂O₄·2H₂

O

Solubility

Product (Ksp)

at 25°C

Data not

readily

available

4.8 x 10⁻⁶ 2.3 x 10⁻⁹ 4.1 x 10⁻⁷ 1.6 x 10⁻⁷

Solubility (

g/100 mL)
Soluble

0.038

(dihydrate)

0.00067

(monohydrate

)

0.0055

(monohydrate

)

0.0093

(dihydrate)

Dehydration

Temp. (°C)
~100-200 ~150-220 ~100-250 ~120-200 ~100-180

Decompositio

n of

Anhydrous

Salt (°C)

~320 ~420-500 ~400-500 ~450-550 ~430-500

Final

Decompositio

n Product

BeO MgO
CaCO₃ →

CaO

SrCO₃ →

SrO

BaCO₃ →

BaO

Crystal

System

(Anhydrous)

Orthorhombic Monoclinic Monoclinic Orthorhombic Monoclinic

Note: Solubility and decomposition temperatures can vary based on experimental conditions

and the specific hydrate form.

Experimental Protocols
Detailed methodologies for characterizing the properties of Group 2 metal oxalates are crucial

for reproducible research.

Synthesis of Group 2 Metal Oxalate Hydrates
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This protocol describes a general aqueous precipitation method for synthesizing Group 2 metal

oxalates.

Materials:

A soluble salt of the desired Group 2 metal (e.g., MgCl₂, CaCl₂, SrCl₂, BaCl₂).

A soluble oxalate salt (e.g., (NH₄)₂C₂O₄ or K₂C₂O₄).

Deionized water.

Beakers, magnetic stirrer, filtration apparatus (Buchner funnel), and drying oven.

Procedure:

Preparation of Solutions: Prepare aqueous solutions of the Group 2 metal salt and the

oxalate salt (e.g., 0.5 M).

Precipitation: While stirring, slowly add the oxalate solution to the Group 2 metal salt

solution. A white precipitate of the metal oxalate will form immediately. The Group 2 metal

ions form insoluble oxalates from neutral or weakly acidic solutions.[1]

Digestion: Continue stirring the mixture for 1-2 hours at room temperature to allow the

precipitate to fully form and crystallize.

Isolation: Isolate the precipitate by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid several times with deionized water to remove any

unreacted ions, followed by a final wash with ethanol or acetone to facilitate drying.

Drying: Dry the purified metal oxalate hydrate in a low-temperature oven (e.g., 60-80°C) until

a constant weight is achieved.

Determination of Aqueous Solubility
This method outlines the process for determining the solubility and solubility product (Ksp) of

the synthesized oxalates.
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Materials:

Synthesized Group 2 metal oxalate.

Deionized water.

Constant temperature water bath or shaker.

Centrifuge and filtration equipment (e.g., 0.22 µm syringe filter).

Analytical instrumentation for cation analysis (e.g., Atomic Absorption Spectroscopy (AAS) or

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)).

Procedure:

Equilibration: Add an excess amount of the metal oxalate salt to a known volume of

deionized water in a sealed flask.

Saturation: Agitate the mixture in a constant temperature bath (e.g., 25°C) for an extended

period (24-48 hours) to ensure the solution becomes saturated and reaches equilibrium.

Separation: Allow the solid to settle. Carefully extract a sample of the supernatant and clarify

it by centrifugation followed by filtration to remove all suspended solid particles.

Analysis: Accurately dilute the clear, saturated solution. Determine the concentration of the

Group 2 metal cation using AAS or ICP-OES.

Calculation: From the measured cation concentration [M²⁺], calculate the solubility product

(Ksp). For a salt with the formula MC₂O₄, Ksp = [M²⁺][C₂O₄²⁻]. Since [M²⁺] = [C₂O₄²⁻], the

Ksp is simply the square of the measured metal ion concentration.

Thermal Decomposition Analysis
Thermogravimetric Analysis (TGA) is used to study the thermal stability and decomposition

pathways of the metal oxalate hydrates.[1]

Materials:
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Synthesized Group 2 metal oxalate hydrate.

Thermogravimetric Analyzer (TGA).

Inert gas (e.g., Nitrogen) and an oxidizing gas (e.g., Air).

Procedure:

Sample Preparation: Place a small, accurately weighed amount of the sample (typically 5-10

mg) into the TGA sample pan.

TGA Program: Heat the sample from ambient temperature to approximately 800-1000°C at a

controlled heating rate (e.g., 10°C/min).

Atmosphere: Conduct the analysis under a controlled atmosphere, typically flowing nitrogen,

to study the intrinsic decomposition. A separate run in air can be used to study oxidative

processes.

Data Analysis: The resulting TGA curve plots mass loss versus temperature.

The first mass loss step typically corresponds to the loss of water of hydration

(dehydration).[1]

Subsequent mass loss steps correspond to the decomposition of the anhydrous oxalate to

the metal carbonate (and finally to the metal oxide at higher temperatures for Ca, Sr, and

Ba).[1]

Calculate the percentage mass loss for each step and compare it with the theoretical

values based on the stoichiometry of the decomposition reactions.

Experimental and Analytical Workflow
The logical flow from synthesis to final characterization is a critical aspect of material analysis.

The following diagram illustrates the comprehensive workflow for the comparative study of

Group 2 metal oxalates.
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Caption: Workflow for Synthesis and Characterization of Group 2 Metal Oxalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12645192#comparative-study-of-the-properties-of-
group-2-metal-oxalates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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